Cas no 1437481-38-3 (5-Cyclopropyl-5,6,7,9-tetrahydro-2,5,9-triaza-benzocyclohepten-8-one)

• Product Name: 5-Cyclopropyl-5,6,7,9-tetrahydro-2,5,9-triaza-benzocyclohepten-8-one
• CAS No: 1437481-38-3
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 5170204
• Update Time: 2025-07-20

5-Cyclopropyl-5,6,7,9-tetrahydro-2,5,9-triaza-benzocyclohepten-8-one Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-5,6,7,9-tetrahydro-2,5,9-triaza-benzocyclohepten-8-one

• Inchi： 1S/C11H13N3O/c15-11-4-6-14(8-1-2-8)10-3-5-12-7-9(10)13-11/h3,5,7-8H,1-2,4,6H2,(H,13,15)
• InChI Key： YIJHSYYORAJGGI-UHFFFAOYSA-N
• SMILES： N1C(=O)CCN(C2CC2)C2C=CN=CC1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridodiazepines Pyridodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridodiazepines

Additional information on 5-Cyclopropyl-5,6,7,9-tetrahydro-2,5,9-triaza-benzocyclohepten-8-one

Recent Advances in the Study of 5-Cyclopropyl-5,6,7,9-tetrahydro-2,5,9-triaza-benzocyclohepten-8-one (CAS: 1437481-38-3)

The compound 5-Cyclopropyl-5,6,7,9-tetrahydro-2,5,9-triaza-benzocyclohepten-8-one (CAS: 1437481-38-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold has been identified as a promising candidate for the development of novel small-molecule inhibitors targeting various disease pathways. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.

One of the key areas of research involving this compound is its role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary studies have demonstrated that 5-Cyclopropyl-5,6,7,9-tetrahydro-2,5,9-triaza-benzocyclohepten-8-one exhibits selective inhibition against specific kinase targets, making it a valuable lead compound for further drug development. The compound's unique structural features, including the cyclopropyl moiety and the fused triaza-benzocycloheptenone ring system, contribute to its binding affinity and selectivity.

Recent synthetic efforts have focused on improving the yield and scalability of the compound's production. A novel multi-step synthetic route has been reported, which involves the cyclization of appropriately substituted precursors under mild conditions. This advancement has facilitated the production of sufficient quantities of the compound for in vitro and in vivo studies. Additionally, structural analogs have been synthesized to explore structure-activity relationships (SAR), leading to the identification of derivatives with enhanced potency and reduced off-target effects.

Biological evaluations have revealed that 5-Cyclopropyl-5,6,7,9-tetrahydro-2,5,9-triaza-benzocyclohepten-8-one exhibits promising activity in preclinical models of cancer. In particular, it has shown efficacy in inhibiting tumor growth in xenograft models, with minimal toxicity observed at therapeutic doses. Mechanistic studies have indicated that the compound induces apoptosis and cell cycle arrest in cancer cells, further supporting its potential as an anticancer agent. Ongoing research is aimed at elucidating its precise molecular targets and optimizing its pharmacokinetic properties.

Beyond oncology, this compound has also been investigated for its potential applications in neurodegenerative diseases. Recent findings suggest that it may modulate key pathways involved in neuroinflammation and oxidative stress, which are hallmarks of conditions such as Alzheimer's and Parkinson's diseases. These preliminary results highlight the versatility of 5-Cyclopropyl-5,6,7,9-tetrahydro-2,5,9-triaza-benzocyclohepten-8-one and warrant further exploration in diverse therapeutic areas.

In conclusion, the compound 5-Cyclopropyl-5,6,7,9-tetrahydro-2,5,9-triaza-benzocyclohepten-8-one (CAS: 1437481-38-3) represents a promising scaffold for drug discovery. Recent advancements in its synthesis, structural optimization, and biological evaluation have provided valuable insights into its therapeutic potential. Future research should focus on clinical translation, including the development of formulations and the assessment of safety and efficacy in human trials. The continued exploration of this compound and its derivatives is expected to yield novel therapeutics for a range of diseases.